Cas no 1824-72-2 (2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro-)

2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro- structure
1824-72-2 structure
Product Name:2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro-
CAS No:1824-72-2
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD08234880
CID:233315
PubChem ID:192746
Update Time:2025-04-19

2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro-
    • 1,3,4,5-tetrahydro-1,4-benzodiazepin-2-one
    • 4,5-DIHYDRO-1H-BENZO[E][1,4]DIAZEPIN-2(3H)-ONE
    • 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-on
    • 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one
    • 1,3,4,5-tetrahydro-benzo[e][1,4]diazepin-2-one
    • 2,3,4,5-tetrahydro-2-oxo-1,4-benzodiazepine
    • BEN355
    • Tetrahydro-1,4-benzodiazepin-2-one
    • DTXSID70171291
    • 1824-72-2
    • AKOS005218375
    • CS-0067387
    • D73440
    • ROXAFEIDZVHGFX-UHFFFAOYSA-N
    • EN300-90097
    • 2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
    • SCHEMBL2061729
    • DTXCID8093782
    • MDL: MFCD08234880
    • Inchi: 1S/C9H10N2O/c12-9-6-10-5-7-3-1-2-4-8(7)11-9/h1-4,10H,5-6H2,(H,11,12)
    • InChI Key: ROXAFEIDZVHGFX-UHFFFAOYSA-N
    • SMILES: O=C1CNCC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 162.07900
  • Monoisotopic Mass: 162.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.137
  • Boiling Point: 365.6°Cat760mmHg
  • Flash Point: 173.1°C
  • Refractive Index: 1.547
  • PSA: 41.13000
  • LogP: 1.19510

2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro- Pricemore >>

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